Triphenylphosphine oxide Triphenylphosphine oxide Triphenylphosphane oxide is a phosphine oxide in which the substituents on phosphorus are three phenyl groups. It has a role as a NMR chemical shift reference compound.
Brand Name: Vulcanchem
CAS No.: 791-28-6
VCID: VC20851909
InChI: InChI=1S/C18H15OP/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
SMILES: C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3
Molecular Formula: C18H15OP
Molecular Weight: 278.3 g/mol

Triphenylphosphine oxide

CAS No.: 791-28-6

Cat. No.: VC20851909

Molecular Formula: C18H15OP

Molecular Weight: 278.3 g/mol

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Triphenylphosphine oxide - 791-28-6

Specification

Description Triphenylphosphane oxide is a phosphine oxide in which the substituents on phosphorus are three phenyl groups. It has a role as a NMR chemical shift reference compound.
CAS No. 791-28-6
Molecular Formula C18H15OP
Molecular Weight 278.3 g/mol
IUPAC Name diphenylphosphorylbenzene
Standard InChI InChI=1S/C18H15OP/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
Standard InChI Key FIQMHBFVRAXMOP-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3
Canonical SMILES C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3
Appearance Assay:≥98%A crystalline solid
Melting Point 156.5 °C

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